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Compound of Interest

Compound Name: 1-Monomyristin

Cat. No.: B046450

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling 1-Monomyristin, a widely used monoacylglycerol in the food, pharmaceutical, and
cosmetic industries. Adherence to these protocols will help ensure safe handling and disposal,
fostering a secure research environment.

Chemical and Physical Properties of 1-Monomyristin

Property Value

2,3-Dihydroxypropyl tetradecanoate, 1-
Synonyms ]
Myristoyl-rac-glycerol

CAS Number 589-68-4

Molecular Formula C17H3404

Molecular Weight 302.45 g/mol
Appearance White to off-white powder
Melting Point 70°C

Solubilit Soluble in chloroform, ethyl acetate, DMSO, and
olubili
Y ethanol. Insoluble in water.[1]
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Hazard Identification and Personal Protective
Equipment (PPE)

While 1-Monomyristin is not classified as a hazardous substance according to Regulation
(EC) No. 1272/2008, it may cause mild skin, eye, and respiratory irritation.[1] Therefore,
appropriate personal protective equipment should be worn to minimize exposure.

Recommended Personal Protective Equipment (PPE)

Protection Type Specification Rationale

_ Chemical-resistant gloves )
Hand Protection o To prevent skin contact.
(e.g., nitrile rubber)

) Safety glasses with side To protect eyes from dust
Eye Protection . .
shields or goggles particles.

To minimize skin exposure. For
) ] Laboratory coat, long pants, larger quantities, waterproof
Skin and Body Protection ) )
and closed-toe shoes boots and suitable protective

clothing are recommended.[1]

Required if ventilation is
) ) ] inadequate or when handling
Respiratory Protection NIOSH-approved respirator »
large quantities that may

generate dust.[1]

Operational Plan for Handling 1-Monomyristin

A systematic approach to handling 1-Monomyristin is crucial for maintaining a safe laboratory
environment. The following workflow outlines the key steps from preparation to disposal.
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Workflow for Handling 1-Monomyristin

Preparation

(1. Prepare a well-ventilated work area)
(2. Assemble all required PPE)

G. Weigh the required amount in a fume hoocD

Handling

4. Dissolve in an appropriate solvent if necessary

'

5. Conduct the experiment, avoiding dust generation

Cleanup & Disposal

(6. Decontaminate work surfaces)

(7. Dispose of waste according to regulations)

G. Remove PPE in the correct ordeD

Click to download full resolution via product page

Workflow for Handling 1-Monomyristin
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Step-by-Step Handling Procedures:

e Engineering Controls: Always handle 1-Monomyristin in a well-ventilated area. A chemical
fume hood is recommended, especially when working with powders to minimize inhalation of
dust.

e Personal Protective Equipment (PPE): Before handling, ensure all recommended PPE is
worn correctly.

» Dispensing: When weighing or transferring the powder, do so carefully to avoid creating dust.

o Spill Response: In case of a spill, restrict access to the area.[1] Avoid breathing dust.[1]
Sweep up the spilled material and place it in a suitable, labeled container for disposal.[2]
Prevent the spill from entering drains or waterways.

o First Aid:

o If on skin: Wash with plenty of soap and water.[1] If skin irritation occurs, seek medical
advice.[1]

o If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.

o If inhaled: Remove the person to fresh air and keep comfortable for breathing.[1]

o If swallowed: Rinse mouth. Do NOT induce vomiting. Seek medical attention if you feel

unwell.
Storage and Disposal Plan
Proper storage and disposal are critical components of the chemical safety lifecycle.
Storage:
» Store in a cool, dry, and well-ventilated area.[1]

o Keep the container tightly closed and protected from sunlight and heat sources.[1]
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» Store away from incompatible materials such as strong oxidizing agents.[1]

e The recommended storage temperature is in a freezer.[3]

Disposal:

o Dispose of unused 1-Monomyristin and its containers in accordance with local, state, and
federal regulations.

e Do not dispose of it down the drain or with household waste.

o Contaminated packaging should be treated as the chemical itself and disposed of
accordingly.

By adhering to these safety protocols, researchers can confidently handle 1-Monomyristin
while minimizing risks and ensuring a safe and productive laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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